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  4. (E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate (E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Brand Name: Vulcanchem
CAS No.: 613220-20-5
VCID: VC0385013
InChI: InChI=1S/C25H28N2O4/c1-4-17-31-20-13-11-19(12-14-20)23(28)21-22(18-9-6-5-7-10-18)27(25(30)24(21)29)16-8-15-26(2)3/h4-7,9-14,22,28H,1,8,15-17H2,2-3H3/b23-21+
SMILES: CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)OCC=C)O)C(=O)C1=O)C3=CC=CC=C3
Molecular Formula: C25H28N2O4
Molecular Weight: 420.5g/mol

(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate

CAS No.: 613220-20-5

Main Products

VCID: VC0385013

Molecular Formula: C25H28N2O4

Molecular Weight: 420.5g/mol

(E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate - 613220-20-5

CAS No. 613220-20-5
Product Name (E)-[1-[3-(Dimethylazaniumyl)propyl]-4,5-dioxo-2-phenylpyrrolidin-3-ylidene]-(4-prop-2-enoxyphenyl)methanolate
Molecular Formula C25H28N2O4
Molecular Weight 420.5g/mol
IUPAC Name (4E)-1-[3-(dimethylamino)propyl]-4-[hydroxy-(4-prop-2-enoxyphenyl)methylidene]-5-phenylpyrrolidine-2,3-dione
Standard InChI InChI=1S/C25H28N2O4/c1-4-17-31-20-13-11-19(12-14-20)23(28)21-22(18-9-6-5-7-10-18)27(25(30)24(21)29)16-8-15-26(2)3/h4-7,9-14,22,28H,1,8,15-17H2,2-3H3/b23-21+
Standard InChIKey DASFBFOYIRVUEC-XTQSDGFTSA-N
Isomeric SMILES C[NH+](C)CCCN1C(/C(=C(/C2=CC=C(C=C2)OCC=C)\[O-])/C(=O)C1=O)C3=CC=CC=C3
SMILES CN(C)CCCN1C(C(=C(C2=CC=C(C=C2)OCC=C)O)C(=O)C1=O)C3=CC=CC=C3
Canonical SMILES C[NH+](C)CCCN1C(C(=C(C2=CC=C(C=C2)OCC=C)[O-])C(=O)C1=O)C3=CC=CC=C3
PubChem Compound 5887883
Last Modified Nov 11 2021
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